![molecular formula C23H26N2O2 B3815990 2-isopropyl-5-{[3-(2-methylphenyl)-1-piperidinyl]carbonyl}-1,3-benzoxazole](/img/structure/B3815990.png)
2-isopropyl-5-{[3-(2-methylphenyl)-1-piperidinyl]carbonyl}-1,3-benzoxazole
Overview
Description
2-isopropyl-5-{[3-(2-methylphenyl)-1-piperidinyl]carbonyl}-1,3-benzoxazole is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound is also known as IBZM, and it belongs to the benzoxazole family of compounds.
Mechanism of Action
IBZM binds to dopamine D2 receptors in the brain, which are involved in the regulation of dopamine neurotransmission. By binding to these receptors, IBZM can modulate the activity of dopamine neurons, leading to changes in behavior and cognition. The exact mechanism of action of IBZM is still not fully understood, and further research is needed to elucidate its effects on dopamine neurotransmission.
Biochemical and Physiological Effects:
IBZM has been shown to have both biochemical and physiological effects on the brain. Studies have demonstrated that IBZM can modulate the release of dopamine in the striatum, a brain region involved in reward processing and motor control. IBZM has also been shown to affect the activity of other neurotransmitter systems, including serotonin and norepinephrine, which are involved in mood regulation and anxiety.
Advantages and Limitations for Lab Experiments
IBZM has several advantages for use in lab experiments, including its high affinity and selectivity for dopamine D2 receptors, which allows for accurate and precise measurement of receptor density and occupancy. However, IBZM also has several limitations, including its short half-life, which limits its use in longitudinal studies, and its potential for nonspecific binding to other receptors.
Future Directions
There are several future directions for research on IBZM, including the development of new radioligands with improved properties, such as longer half-lives and higher selectivity for dopamine D2 receptors. Further research is also needed to elucidate the exact mechanism of action of IBZM and its effects on dopamine neurotransmission in the brain. Additionally, IBZM may have potential applications in the development of new treatments for neurological disorders such as schizophrenia and addiction.
Scientific Research Applications
IBZM has been extensively studied for its potential applications in various fields, including neuroscience, pharmacology, and medicinal chemistry. This compound has been used as a radioligand for studying dopamine D2 receptors in the brain, which play a crucial role in various neurological disorders such as schizophrenia, Parkinson's disease, and addiction. IBZM has also been used as a tracer in positron emission tomography (PET) imaging to visualize dopamine D2 receptors in the brain.
properties
IUPAC Name |
[3-(2-methylphenyl)piperidin-1-yl]-(2-propan-2-yl-1,3-benzoxazol-5-yl)methanone | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H26N2O2/c1-15(2)22-24-20-13-17(10-11-21(20)27-22)23(26)25-12-6-8-18(14-25)19-9-5-4-7-16(19)3/h4-5,7,9-11,13,15,18H,6,8,12,14H2,1-3H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ORSIAWPECIZKET-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=CC=C1C2CCCN(C2)C(=O)C3=CC4=C(C=C3)OC(=N4)C(C)C | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H26N2O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
362.5 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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